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Compound of Interest

Compound Name: Benzyl isocyanate

Cat. No.: B3422438 Get Quote

This guide provides comprehensive health and safety information for benzyl isocyanate (CAS

No. 3173-56-6), intended for researchers, scientists, and professionals in drug development. It

covers toxicological data, handling procedures, and emergency responses, presenting

quantitative data in structured tables and logical workflows as diagrams.

Hazard Identification and Classification
Benzyl isocyanate is classified as a hazardous chemical under the Globally Harmonized

System (GHS). It is a flammable liquid and vapor that is toxic if swallowed, in contact with skin,

or if inhaled.[1][2][3] It causes serious eye and skin irritation and may lead to allergic skin

reactions or asthma-like symptoms if inhaled.[2][4][5]

1.1 GHS Hazard Statements

H226: Flammable liquid and vapour.[4][5][6]

H301/H311/H331: Toxic if swallowed, in contact with skin, or if inhaled.[2][6]

H315: Causes skin irritation.[4][5][6]

H317: May cause an allergic skin reaction.[2][4][5]

H319: Causes serious eye irritation.[4][5][6]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4][5][6]
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H335: May cause respiratory irritation.[4][5][6]

The primary hazards associated with benzyl isocyanate are its toxicity, flammability, and

reactivity, particularly with water. It is also a lachrymator, a substance that causes tearing.[1]

The following diagram illustrates the relationship between these core hazards.
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Diagram 1: Core hazard relationships of Benzyl Isocyanate.

Toxicological Information
The toxicological properties of benzyl isocyanate have not been fully investigated.[4][7]

However, available data indicates it is acutely toxic via oral, dermal, and inhalation routes.[2][3]

2.1 Health Effects
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Inhalation: Toxic if inhaled, causing respiratory irritation.[1][6] It may provoke allergy or

asthma symptoms, and prolonged exposure can lead to reactive airways dysfunction

syndrome (RADS).[6] Symptoms can include a burning sensation in the chest and delayed

pulmonary edema.[8]

Skin Contact: Toxic upon contact with skin, causing irritation.[1][6] It may also cause an

allergic skin reaction (sensitization).[2][4]

Eye Contact: Causes serious eye irritation and is a lachrymator.[1][6]

Ingestion: Toxic if swallowed.[1][6] May cause gastrointestinal irritation with symptoms like

nausea and vomiting.[8]

Chronic Exposure: Asthma-like symptoms may persist for months or years after exposure

ceases.[6] Repeated exposure may cause dizziness, headache, and lung irritation.[7]

2.2 Experimental Protocols Detailed experimental methodologies for the toxicological

assessment of benzyl isocyanate are not provided in standard Safety Data Sheets. These

documents are summaries of results. For specific protocols (e.g., OECD, EPA guidelines) used

in toxicity testing, direct reference to the original toxicological studies would be required. Such

studies are not available in the public search results.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of benzyl
isocyanate.
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Property Value Reference

Molecular Formula C₈H₇NO [1][2]

Molecular Weight 133.15 g/mol [1][2]

Appearance
Clear, colorless to very light

yellow liquid
[1][5][8]

Odor Odorless [1][2]

Boiling Point 101 - 104 °C @ 33 mmHg [2]

Flash Point 45 °C / 113 °F [2]

Density 1.078 g/mL at 25 °C [9]

Refractive Index n20/D 1.526

Water Solubility Immiscible (hydrolyzes) [8][9]

Handling, Storage, and Exposure Controls
4.1 Handling

Avoid all personal contact, including inhalation of vapors.[6]

Use only in a well-ventilated area, preferably under a chemical fume hood.[8]

Employ explosion-proof equipment and non-sparking tools.[1][8]

Ground and bond containers during material transfer to prevent static discharge.[1][8]

Do not eat, drink, or smoke when using this product.[6]

Wash hands and any exposed skin thoroughly after handling.[1]

4.2 Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][4][6]
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Keep containers tightly closed to protect from moisture, as the substance is moisture-

sensitive.[1][2][3]

Store in a flammables-designated area, away from heat, sparks, and open flames.[1][8]

Store locked up.[1][6]

4.3 Exposure Controls and Personal Protective Equipment (PPE)

Engineering Controls: Use local exhaust ventilation or a process enclosure to control

airborne levels. Ventilation equipment should be explosion-resistant.[2][6] Eyewash stations

and safety showers must be readily accessible.[3]

Respiratory Protection: For inadequate ventilation, wear a NIOSH/MSHA-approved full-

facepiece airline respirator.[1][3] Standard organic vapor respirators will not adequately

absorb isocyanate vapors.[6]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][8]

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile or butyl rubber.

[10]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[3][8]

Stability and Reactivity
Reactivity: May be violently or explosively reactive.[6]

Chemical Stability: Stable under normal conditions but is sensitive to moisture.[2][3]

Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

[1][6] Avoid excess heat and incompatible products.[2]

Incompatible Materials: Avoid contact with acids, water, strong oxidizing agents, strong

bases, alcohols, and amines.[1][2][3]

Hazardous Decomposition Products: During a fire, irritating and toxic gases may be

generated, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),
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and hydrogen cyanide.[2][3]

Hazardous Polymerization: Hazardous polymerization will not occur.[2][6]

First Aid and Firefighting Measures
6.1 First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][4][6]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

and soap.[4][6] Seek medical attention if irritation or a rash occurs.[6]

Eye Contact: Immediately hold eyelids apart and flush continuously with running water for at

least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][3][4]

6.2 Firefighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[4][6] Water mist may be used to cool closed containers.[1][2]

Unsuitable Extinguishing Media: Do not use foam or water directly on the substance.[4]

Specific Hazards: Flammable liquid and vapor. Vapors may travel to an ignition source and

flash back.[1][2] Containers may explode when heated.[1][2]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[1][6]

Accidental Release and Disposal
7.1 Accidental Release Measures For any spill, immediately remove all ignition sources, ensure

adequate ventilation, and wear appropriate PPE.
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Minor Spills: Absorb the spill with inert material such as sand, earth, or vermiculite.[6] Collect

the residue into a labeled, flammable waste container for disposal.[6]

Major Spills: Evacuate personnel and move upwind.[6] Alert the fire brigade.[6] Contain the

spill and prevent it from entering drains or waterways.[6] Use spark-free tools and explosion-

proof equipment for cleanup.[6] Water spray can be used to disperse vapors.[6]

The following diagram outlines a general workflow for responding to a benzyl isocyanate spill.
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Diagram 2: General workflow for Benzyl Isocyanate spill response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b3422438?utm_src=pdf-body-img
https://www.benchchem.com/product/b3422438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7.2 Disposal Considerations Waste is classified as hazardous.[1] Dispose of contents and

containers at an authorized hazardous or special waste collection point in accordance with

local, regional, and national regulations.[1][4][6] Do not dispose of with municipal waste.[4]

Empty containers retain product residue and can be dangerous.[1]

Transport Information
Benzyl isocyanate is regulated for transport. The following table provides classification details.
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Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Subsidiary
Hazard

Packing
Group

DOT UN3080

ISOCYANAT

ES, TOXIC,

FLAMMABLE

, N.O.S.

(Benzyl

isocyanate)

6.1 3 II

ADR/RID 3080

ISOCYANAT

ES, TOXIC,

FLAMMABLE

, N.O.S.

(Benzyl

isocyanate)

IMDG 3080

ISOCYANAT

ES, TOXIC,

FLAMMABLE

, N.O.S.

(Benzyl

isocyanate)

IATA UN3080

ISOCYANAT

ES, TOXIC,

FLAMMABLE

, N.O.S.

(Benzyl

isocyanate)

6.1 3 II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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